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Compound of Interest

Compound Name: Bromine nitrate

Cat. No.: B14655920 Get Quote

Disclaimer: Specific safety data for Bromine Nitrate is not readily available in the public

domain. The following guidance is based on the well-documented hazardous properties of

Bromine and general best practices for handling highly reactive, corrosive, and toxic chemicals.

Researchers, scientists, and drug development professionals must consult the specific Safety

Data Sheet (SDS) for Bromine Nitrate provided by the manufacturer before commencing any

work. The information provided herein should be used as a supplementary resource to a

comprehensive risk assessment.

Essential Personal Protective Equipment (PPE)
When handling Bromine Nitrate, a stringent PPE protocol is paramount to ensure personal

safety. This includes comprehensive protection for the eyes, face, skin, and respiratory system.

Eye and Face Protection:

Chemical Splash Goggles: Must be worn at all times when working with liquid bromine to

protect from splash hazards and vapors.[1]

Face Shield: A face shield is recommended in addition to goggles when handling corrosive

substances to provide a further layer of protection.[2][3][4]

Skin Protection:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b14655920?utm_src=pdf-interest
https://www.benchchem.com/product/b14655920?utm_src=pdf-body
https://www.benchchem.com/product/b14655920?utm_src=pdf-body
https://www.benchchem.com/product/b14655920?utm_src=pdf-body
https://www-s3-live.kent.edu/s3fs-root/s3fs-public/file/Standard%20Operating%20Procedure_Bromine.docx
https://ipo.rutgers.edu/rehs/sop/Bromine
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Bromine-v-03-23-2016.docx
https://www.carlroth.com/medias/SDB-2P0N-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMzA2OTZ8YXBwbGljYXRpb24vcGRmfGFEY3dMMmd3WVM4NU1UZzJOakU1TlRJek1UQXlMMU5FUWw4eVVEQk9YMGxGWDBWT0xuQmtaZ3xkYWRiOTBiNDI4MzJhNWMzOWQ5NGE0NDBmN2M5NmRjNGFjZWY2YTU2ZWIxNTk2ZDExMmFhNjM1YTc1NjcxMzFj
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14655920?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gloves: Fluorinated rubber gloves are recommended for handling liquid bromine.[1] For

aqueous solutions, nitrile and neoprene gloves are suitable alternatives.[1][3] It is crucial to

check with the glove manufacturer for compatibility.[2][3]

Protective Clothing: A fully buttoned lab coat, long pants, and closed-toe shoes are

mandatory.[1][2] Chemical-resistant aprons and boots should also be worn.[5] In the event of

a spill or when high levels of exposure are possible, a gas-tight chemical protection suit may

be necessary.[2]

Respiratory Protection:

A NIOSH-approved full-facepiece respirator with an organic vapor/acid gas cartridge

specifically approved for Bromine should be used when engineering controls are insufficient

or during emergency situations.[6] Respirator use requires medical clearance, fit testing, and

enrollment in a respiratory protection program.[3]

Operational Plan: Safe Handling and Storage
All work with Bromine Nitrate must be conducted within a properly functioning and certified

laboratory chemical fume hood.[1][2][3] The sash should be kept as low as possible to minimize

the escape of fumes and to act as a physical barrier.[1]

Storage:

Store in a cool, dry, well-ventilated area away from direct sunlight, heat, sparks, and flame.[1]

[5]

Containers should be kept tightly closed and stored upright to prevent leakage.[1] Opened

containers must be carefully resealed.[1]

Store in a designated corrosives area and away from incompatible materials such as

reducing agents, alkali metals, powdered metals, organic materials, and ammonia.[1][3]

Bromine will attack some plastics, rubber, and coatings.[1][3]

Handling:

Avoid contact with skin, eyes, and clothing.[1]
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Avoid inhalation and ingestion.[1]

Handle and open containers with care, loosening the closure cautiously.[1]

Use equipment made of compatible materials such as Kynar, Teflon, Monel, Pyrex, glass, or

lead-lined steel.[1]

Quantitative Exposure Limits for Bromine
Agency

Time-Weighted Average
(TWA)

Short-Term Exposure Limit
(STEL) / Ceiling

OSHA 0.1 ppm (8-hour)[6] -

NIOSH 0.1 ppm (10-hour)[3][6] 0.3 ppm (15-minute)[3][6]

ACGIH 0.1 ppm[3] 0.2 ppm[3]

Emergency and Disposal Protocols
Emergency Procedures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15-30

minutes at an emergency eyewash station, lifting the upper and lower eyelids.[1][2][6]

Remove contact lenses if present and easy to do.[1][4] Seek immediate medical attention.[1]

[2][6]

Skin Contact: Immediately flush the affected skin with plenty of soap and water for at least 15

minutes while removing contaminated clothing and shoes.[1][6] For large area exposure, use

an emergency shower.[3] Seek immediate medical attention.[1][6]

Inhalation: Move the person to fresh air.[1][6] If breathing is difficult, administer oxygen.[1][6]

If breathing has stopped, begin artificial respiration, but do NOT use mouth-to-mouth

resuscitation.[1][6] Seek immediate medical attention.[1][6]

Ingestion: Do NOT induce vomiting.[7] Rinse the mouth with water.[8] Never give anything by

mouth to an unconscious person.[1] Seek immediate medical attention.[1][2]

Spill Response:
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Small Spill (<1 liter): If trained and equipped, personnel may clean up a small spill. Evacuate

the area and avoid breathing vapors.[1] Confine the spill using an inert, dry absorbent

material like sand or vermiculite (do not use combustible materials).[2][5] Place the absorbed

material into a sealable, compatible waste container.[3]

Large Spill (>1 liter): Immediately evacuate the area, secure it, and call emergency services

(911) and the Environmental Health & Safety office.[1][3]

Disposal Plan:

Waste Bromine and contaminated materials must be collected in a sealable, airtight, and

compatible hazardous waste container.[3]

The container must be properly labeled as hazardous waste.[2]

Store waste containers in a designated area, away from incompatible materials.[2][3]

Disposal must be handled by a licensed hazardous waste disposal service in accordance

with all local, state, and federal regulations.[6][9] Methods may include neutralization with

reducing agents like sodium thiosulfate or incineration at a licensed facility.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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